Cas no 76470-16-1 (Kaur-16-en-15-one,1-(acetyloxy)-7,20-epoxy-6,7-dihydroxy-, (1a,6b,7a)- (9CI))

Kaur-16-en-15-one,1-(acetyloxy)-7,20-epoxy-6,7-dihydroxy-, (1a,6b,7a)- (9CI) structure
76470-16-1 structure
Product name:Kaur-16-en-15-one,1-(acetyloxy)-7,20-epoxy-6,7-dihydroxy-, (1a,6b,7a)- (9CI)
CAS No:76470-16-1
MF:C22H30O6
MW:390.470007419586
CID:568971
PubChem ID:34174831

Kaur-16-en-15-one,1-(acetyloxy)-7,20-epoxy-6,7-dihydroxy-, (1a,6b,7a)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Kaur-16-en-15-one,1-(acetyloxy)-7,20-epoxy-6,7-dihydroxy-, (1a,6b,7a)- (9CI)
    • Effusanin B
    • 4-BROMO-3'-FLUORO-4'-METHOXYBENZOPHENONE
    • HY-N9930
    • AKOS040761656
    • [(1S,2S,5R,8S,9S,10S,11R,15S)-9,10-Dihydroxy-12,12-dimethyl-6-methylidene-7-oxo-17-oxapentacyclo[7.6.2.15,8.01,11.02,8]octadecan-15-yl] acetate
    • CS-0214010
    • 76470-16-1
    • FS-7750
    • SCHEMBL16258004
    • CHEMBL1641880
    • Inchi: InChI=1S/C22H30O6/c1-11-13-5-6-14-20-10-27-22(26,21(14,9-13)17(11)24)18(25)16(20)19(3,4)8-7-15(20)28-12(2)23/h13-16,18,25-26H,1,5-10H2,2-4H3/t13-,14+,15+,16-,18+,20-,21+,22-/m1/s1
    • InChI Key: TZECSBJPAFKEQJ-FHEFCECDSA-N
    • SMILES: CC(=O)OC1CCC(C2C13COC(C2O)(C45C3CCC(C4)C(=C)C5=O)O)(C)C

Computed Properties

  • Exact Mass: 390.20400
  • Monoisotopic Mass: 390.20423867g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 2
  • Complexity: 788
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 93.1Ų
  • XLogP3: 1.8

Experimental Properties

  • Color/Form: Powder
  • PSA: 93.06000
  • LogP: 1.97560

Kaur-16-en-15-one,1-(acetyloxy)-7,20-epoxy-6,7-dihydroxy-, (1a,6b,7a)- (9CI) Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TargetMol Chemicals
TN3921-5mg
Effusanin B
76470-16-1
5mg
¥ 3330 2024-07-20
TargetMol Chemicals
TN3921-1 ml * 10 mm
Effusanin B
76470-16-1
1 ml * 10 mm
¥ 3430 2024-07-20
TargetMol Chemicals
TN3921-5 mg
Effusanin B
76470-16-1 98%
5mg
¥ 3,330 2023-07-11
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
E40010-5mg
EFFUSANIN B
76470-16-1 ,HPLC≥95%
5mg
¥3438.0 2023-09-08
TargetMol Chemicals
TN3921-1 mL * 10 mM (in DMSO)
Effusanin B
76470-16-1 98%
1 mL * 10 mM (in DMSO)
¥ 3430 2023-09-15

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